Cas no 1798671-88-1 (4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide)

• Product Name: 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide
• CAS No: 1798671-88-1
• MF: C₁₉H₂₅N₃O₅S₂
• MW: 439.548902273178
• CID: 5375280
• Update Time: 2025-11-02

4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide

• Inchi： 1S/C19H25N3O5S2/c1-3-21(4-2)29(26,27)16-7-5-14(6-8-16)18(24)20-11-9-15(10-12-20)22-17(23)13-28-19(22)25/h5-8,15H,3-4,9-13H2,1-2H3
• InChI Key： KXOLSUSZUVJGJJ-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC=C(C(N2CCC(N3C(=O)CSC3=O)CC2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide

4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide (CAS No. 1798671-88-1): A Comprehensive Overview

4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide (CAS No. 1798671-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, is being explored for various applications, particularly in drug discovery and development. The thiazolidinone and piperidine moieties in its structure make it a promising candidate for modulating biological targets.

The molecular formula of this compound is C₁₉H₂₅N₃O₅S, and it belongs to the class of sulfonamide derivatives. Sulfonamides are well-known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 2,4-dioxo-1,3-thiazolidin-3-yl group further enhances its potential as a bioactive molecule, as this scaffold is frequently found in compounds with antidiabetic and antiviral effects.

In recent years, researchers have been particularly interested in the role of 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide in targeting metabolic disorders. With the global rise in diabetes and obesity, compounds that can modulate metabolic pathways are in high demand. The thiazolidinone core of this molecule is structurally similar to glitazones, a class of drugs used to treat type 2 diabetes by improving insulin sensitivity.

Another area of interest is the compound's potential application in neurodegenerative disease research. The piperidine moiety is a common feature in many central nervous system (CNS) drugs, and its incorporation into this molecule suggests possible interactions with neurological targets. Researchers are investigating whether this compound could be useful in addressing conditions like Alzheimer's disease or Parkinson's disease, where sulfonamide derivatives have shown promise.

The synthesis of 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide typically involves multi-step organic reactions, including amide coupling and sulfonylation processes. These synthetic routes are crucial for producing high-purity material for research purposes. The compound's CAS number 1798671-88-1 serves as a unique identifier in chemical databases, facilitating its tracking in scientific literature and patent filings.

From a commercial perspective, the demand for specialized compounds like 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities for drug development programs. The compound's structural complexity and potential biological activities make it a valuable asset in medicinal chemistry research.

In terms of physical properties, this compound is typically a solid at room temperature with moderate solubility in common organic solvents. Researchers working with CAS 1798671-88-1 should consider its stability under various conditions, as the thiazolidinedione moiety may be sensitive to certain environmental factors. Proper storage conditions, typically at low temperatures and protected from moisture, are recommended to maintain its integrity.

The future prospects for 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide appear promising. As research into personalized medicine and targeted therapies expands, compounds with well-defined pharmacological profiles will become increasingly valuable. The unique combination of sulfonamide, piperidine, and thiazolidinone functionalities in this molecule provides multiple avenues for structural modification and optimization.

For researchers interested in exploring this compound further, it's important to note that while 1798671-88-1 shows potential in various areas, thorough preclinical studies are necessary to fully understand its pharmacological profile. The compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its toxicity profile, would need to be carefully evaluated before any therapeutic applications could be considered.

In conclusion, 4-[4-(2,4-dioxo-1,3-thiazolidin-3-yl)piperidine-1-carbonyl]-N,N-diethylbenzenesulfonamide represents an interesting case study in modern medicinal chemistry. Its structural features combine several pharmacologically relevant motifs, making it a compound worth watching in the coming years as research progresses. The scientific community continues to explore its potential applications, particularly in metabolic and neurological disorders, which remain significant challenges in global healthcare.